Cas no 331717-63-6 (1-Ethyl-3-methylimidazolium thiocyanate)

• Product Name: 1-Ethyl-3-methylimidazolium thiocyanate
• CAS No: 331717-63-6
• MF: C₆H₁₁N₂+^.CNS-
• MW: 169.24734
• MDL: MFCD06798182
• CID: 67703
• PubChem ID: 354334866
• Update Time: 2024-10-31

1-Ethyl-3-methylimidazolium thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium thiocyanate
• 1-ethyl-3-methylimidazol-3-ium,thiocyanate
• [C2mim][SCN]
• [EMIM][SCN]
• 1-ethyl-3-methyl-1H-imidazol-3-ium thiocyanate
• BASIONIC VS 01
• Basionics(R) VS 01
• Basionics® VS 01
• 1-Ethyl-3-methylimidazolium thiocyanate, >=95% (H-NMR, HPLC)
• SCHEMBL294220
• MFCD06798182
• 1-Ethyl-3-Methylimidazolium Thiocyanate (T)
• 1-methyl-3-ethylimidazolium thiocyanate
• 1-Ethyl-3-methyl-1H-imidazol-3-iumthiocyanate
• 1H-Imidazolium, 3-ethyl-1-methyl-, thiocyanate (1:1)
• NCGC00248741-01
• NCGC00258101-01
• AKOS015898437
• 331717-63-6
• DTXSID4047884
• Tox21_200547
• 3-Ethyl-1-methyl-1H-imidazol-3-ium thiocyanate
• 1-ethyl-3-methyl imidazolium thio-cyanate
• CHEMBL3183790
• CS-W010787
• 1-ethyl-3-methylimidazol-3-ium;thiocyanate
• 1H-Imidazolium, 1-ethyl-3-methyl-, thiocyanate
• AKOS025394634
• AS-46676
• E0776
• 1-Ethyl-3-methylimidazolium thiocyanate, for electrochemistry, >=99.0% (T)
• E10137
• 7RTN2LW9AG
• DB-068769
• DTXCID4027860
• CAS-331717-63-6

• MDL： MFCD06798182
• Inchi： InChI=1S/C6H11N2.CHNS/c1-3-8-5-4-7(2)6-8;2-1-3/h4-6H,3H2,1-2H3;3H/q+1;/p-1
• InChI Key： VASPYXGQVWPGAB-UHFFFAOYSA-M
• SMILES： CCN1C=C[N+](=C1)C.C(#N)[S-]

Computed Properties

• Exact Mass: 169.06700
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 32.6

Experimental Properties

• Color/Form: liquid
• Density: 1.14
• Melting Point: -6 °C
• Refractive Index: n20/D 1.553
• PSA: 32.60000
• LogP: 0.34688
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Conductivity: ~20.2 mS/cm

1-Ethyl-3-methylimidazolium thiocyanate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 2810
• WGK Germany：2
• Hazard Category Code： 20/21/22-32-52
• Safety Instruction： S13-S61
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R20/21/22; R32; R52/53
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles